Cas no 1094377-62-4 (1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 1094377-62-4
• MF: C₁₂H₉FN₄O
• MW: 244.22446513176
• CID: 5012888
• Update Time: 2026-02-27

1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• NE40841
• Z732608390
• 1-(4-fluorophenyl)-6-methyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-fluorophenyl)-6-methyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C12H9FN4O/c1-7-15-11-10(12(18)16-7)6-14-17(11)9-4-2-8(13)3-5-9/h2-6H,1H3,(H,15,16,18)
• InChI Key： FQUVBCYEUPANLK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C=N1)C(NC(C)=N2)=O

Computed Properties

• Exact Mass: 244.076
• Monoisotopic Mass: 244.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.3

Additional information on 1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

Introduction to 1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1094377-62-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1094377-62-4) represents a significant advancement in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its pyrazolo[3,4-d]pyrimidine core structure, has garnered considerable attention due to its versatile pharmacological properties and potential therapeutic applications. The presence of a fluorophenyl substituent at the 1-position and a methyl group at the 6-position introduces unique electronic and steric effects that modulate its biological activity, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the compound's promising role in the development of novel therapeutic agents. Its pyrazolo[3,4-d]pyrimidine framework is a well-known pharmacophore found in various bioactive molecules, including kinase inhibitors and antimicrobial agents. The fluorine atom in the aromatic ring enhances metabolic stability while simultaneously improving binding affinity to biological targets. This dual benefit has made derivatives of this compound attractive for medicinal chemists seeking to develop drugs with improved pharmacokinetic profiles.

In particular, research has demonstrated that 1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exhibits inhibitory activity against several enzymes implicated in cancer progression. For instance, preclinical studies have shown that it can selectively inhibit tyrosine kinases, which are crucial in signal transduction pathways involved in cell proliferation and survival. The compound's ability to modulate these pathways makes it a promising candidate for the development of targeted cancer therapies. Furthermore, its interaction with DNA repair enzymes has been explored as a potential mechanism for enhancing chemotherapeutic efficacy.

The methyl group at the 6-position of the pyrazolo[3,4-d]pyrimidine ring further contributes to the compound's biological activity by influencing its solubility and binding affinity. This structural feature allows for fine-tuning of pharmacokinetic properties, ensuring better absorption and distribution within the body. Medicinal chemists have leveraged this flexibility to design analogs with enhanced potency and reduced side effects. Computational modeling studies have also been instrumental in understanding how subtle modifications around this core scaffold can optimize drug-like properties.

Advances in synthetic methodologies have enabled the efficient preparation of 1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, facilitating its incorporation into diverse drug discovery programs. Transition-metal-catalyzed reactions have been particularly useful in constructing the pyrazolo[3,4-d]pyrimidine core with high regioselectivity and yield. Additionally, modern spectroscopic techniques such as NMR and mass spectrometry have provided critical insights into the compound's molecular structure and conformational dynamics.

The therapeutic potential of this compound has not gone unnoticed by academic researchers and pharmaceutical companies alike. Several collaborative projects aim to explore its efficacy in treating inflammatory diseases by targeting specific signaling pathways disrupted in conditions like rheumatoid arthritis and Crohn's disease. Preliminary data suggest that it can modulate cytokine production and reduce inflammation without significant immunosuppressive effects.

Another exciting area of research involves using 1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one as a tool compound to investigate enzyme mechanisms at a molecular level. Its ability to act as a reversible inhibitor provides researchers with a valuable probe for understanding enzyme function and identifying new drug targets. Such studies are crucial for developing drugs that can selectively inhibit disease-causing enzymes while sparing healthy counterparts.

The compound's structural features also make it an attractive candidate for developing probes used in high-throughput screening (HTS) campaigns. By synthesizing libraries of analogs derived from this scaffold, researchers can rapidly identify new bioactive molecules with optimized properties for further development. HTS platforms have been instrumental in accelerating drug discovery pipelines by allowing large-scale testing of compounds against numerous biological targets.

In conclusion,1-(4-Fluorophenyl)-6-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1094377-62-4) represents a versatile and promising molecule with significant potential in chemical biology and medicinal chemistry. Its unique structural features enable it to modulate multiple biological pathways relevant to cancer therapy, inflammation, and enzyme inhibition. Continued research into this compound is expected to yield novel therapeutic agents with improved efficacy and safety profiles.